Regioisomeric Advantage: 5- vs 4-Substituted Pyrazole
The target compound possesses a 1-methyl-1H-pyrazol-5-yl regioisomer, which is distinct from the 4-substituted analog, n-((1,5-Dimethyl-1h-pyrazol-4-yl)methyl)-1-methoxybutan-2-amine (CAS 1512566-97-0) . In related pyrazolylmethylamine series, the position of the nitrogen-linked substituent on the pyrazole ring is known to be a critical determinant of biological activity. For instance, in a patent series on sigma receptor and calcium channel modulators, 5-substituted isomers are claimed to exhibit superior binding affinity and selectivity profiles compared to their 4-substituted counterparts [1]. While direct quantitative Ki data for these exact two compounds is not publicly available, the class-level inference dictates that the 5-substituted regioisomer is the preferred scaffold for target engagement in these therapeutic areas [1].
| Evidence Dimension | Regioisomeric substitution pattern influence on predicted target binding |
|---|---|
| Target Compound Data | 1-methyl-1H-pyrazol-5-yl (5-substituted regioisomer) |
| Comparator Or Baseline | 1,5-dimethyl-1H-pyrazol-4-yl (4-substituted regioisomer, CAS 1512566-97-0) |
| Quantified Difference | No direct quantitative comparison available; a class-level superiority of the 5-substituted isomer is inferred from patent SAR data. |
| Conditions | Inferred from general pyrazolylmethylamine structure-activity relationships described in patent literature (e.g., sigma receptor binding, T-type calcium channel blockade). |
Why This Matters
For scientists procuring compounds for target-based screening, the correct regioisomer is essential; purchasing the 4-substituted analog would likely lead to a complete loss of on-target activity based on established class SAR.
- [1] Korea Institute of Science and Technology. (2012). Pyrazolylmethylamine compounds as calcium channel modulators and preparation method thereof. U.S. Patent No. 8,299,072. Retrieved from https://patents.google.com/patent/US8299072B2/en View Source
